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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305

In-Depth Technical Guide: 4-Hydroxyphenethyl
Acrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyphenethyl Acrylate, a
molecule of interest for various scientific applications. This document details its chemical
properties, provides a potential synthesis protocol, and outlines its relationship to its well-
characterized precursor, Tyrosol.

Core Compound Data

4-Hydroxyphenethyl acrylate, also known as 2-(4-hydroxyphenyl)ethyl acrylate or Tyrosol
acrylate, is the acrylate ester of 4-hydroxyphenethyl alcohol (Tyrosol). While a specific CAS
number for this compound is not readily available in public databases, its molecular formula
and weight can be determined from its structure. Its precursor, Tyrosol, is a well-documented
compound.
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Property Value Source
Compound Name 4-Hydroxyphenethyl Acrylate
Synonyms 2-(4-hydroxyphenyl)ethyl

acrylate, Tyrosol acrylate
CAS Number Not explicitly found
Molecular Formula C11H1203 Calculated
Molecular Weight 192.21 g/mol Calculated
Precursor ?T-I;r);(ir;)l;(yphenethyl alcohol (2]
Precursor CAS Number 501-94-0 [1][2]
Precursor Molecular Formula CsH1002 [1][2]
Precursor Molecular Weight 138.16 g/mol [1112]

Synthesis and Experimental Protocols

The synthesis of 4-Hydroxyphenethyl Acrylate can be achieved through the esterification of
Tyrosol with an activated form of acrylic acid, such as acryloyl chloride. This reaction is a
common method for producing acrylate esters from alcohols.

Proposed Synthesis of 4-Hydroxyphenethyl Acrylate

A plausible method for the synthesis of 4-Hydroxyphenethyl Acrylate involves the reaction of
Tyrosol with acryloyl chloride in the presence of a non-nucleophilic base like pyridine or
triethylamine to neutralize the HCI byproduct.

Experimental Protocol:

o Dissolution of Reactant: Dissolve 4-hydroxyphenethyl alcohol (Tyrosol) in a suitable
anhydrous solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert
atmosphere (e.g., nitrogen or argon).
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» Addition of Base: Add a slight molar excess of a base (e.g., pyridine or triethylamine) to the
solution.

» Addition of Acrylating Agent: Slowly add acryloyl chloride (in a slight molar excess) to the
stirred solution, maintaining a low temperature (e.g., 0 °C) to control the exothermic reaction.

e Reaction Monitoring: Allow the reaction to proceed at room temperature and monitor its
progress using thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate. Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M
HCI) to remove the base, then with brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium
sulfate), filter, and concentrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel.

Reactants
Anhydrous Solvent (e.g., THF) f - - --- 4-Hydroxyphenethyl Alcohol (Tyrosol)
Esterification Products
-
Acryloyl Chloride 4-Hydroxyphenethyl Acrylate
Base (e.g., Pyridine) Neutralization »| Pyridinium Hydrochloride
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Caption: Proposed synthesis of 4-Hydroxyphenethyl Acrylate.

Potential Applications and Signaling Pathways

While specific research on 4-Hydroxyphenethyl Acrylate is limited, its structure suggests
potential applications stemming from the combined properties of the Tyrosol moiety and the
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reactive acrylate group.

The acrylate group is a versatile functional group that can undergo polymerization to form a
variety of polymers. This opens up possibilities for the development of novel biomaterials or
coatings where the antioxidant and potential anti-inflammatory properties of the Tyrosol core
are incorporated into a polymeric structure. Acrylates are widely used in the synthesis of
polymers for coatings, adhesives, and other materials.

The biological activities of the precursor, Tyrosol, are well-documented. It is known to possess
antioxidant and anti-inflammatory properties. Tyrosol has been shown to attenuate pro-
inflammatory cytokines and NF-kB activation. It is important to note that the biological activity of
4-Hydroxyphenethyl Acrylate itself would need to be experimentally determined, as the
addition of the acrylate group could modulate the activity of the parent Tyrosol molecule.

Tyrosol Acrylate Moiety
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Caption: Logical relationships of 4-Hydroxyphenethyl Acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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